Cas no 1805156-30-2 (6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly functionalized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features multiple reactive sites, including a bromomethyl group for nucleophilic substitution and amino group for further derivatization. The presence of both difluoromethyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable in drug design. The electron-withdrawing properties of the trifluoromethyl group can influence the reactivity of the pyridine ring. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. Its unique combination of functional groups allows for precise structural modifications to optimize physicochemical properties.

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine structure

1805156-30-2 structure

Product Name:6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

CAS No:1805156-30-2

MF:C₈H₆BrF₅N₂

MW:305.04265832901

CID:4856808

Update Time:2025-07-02

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6BrF5N2/c9-2-3-1-4(15)16-6(8(12,13)14)5(3)7(10)11/h1,7H,2H2,(H2,15,16)
- InChI Key： GWVSHFOBIVBOBB-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 2.6
Topological Polar Surface Area: 38.9

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065231-1g	6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine	1805156-30-2	97%	1g	$1,460.20	2022-04-01

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. Acenaphthenic hopanoids, a novel series of aromatised

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Additional information on 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805156-30-2)

6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805156-30-2) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including bromomethyl, difluoromethyl, and trifluoromethyl substituents, which contribute to its reactivity and versatility in synthetic chemistry. Its molecular structure makes it a valuable intermediate for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability, bioavailability, and lipophilicity, which are critical properties in modern medicinal chemistry. Researchers are increasingly focusing on pyridine-based scaffolds due to their ability to mimic natural heterocycles, making them ideal candidates for targeting enzymes and receptors. The presence of 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine in recent studies highlights its potential as a building block for small-molecule inhibitors and bioconjugation applications.

In the context of sustainable chemistry, this compound aligns with the industry's shift toward green synthesis and atom-efficient reactions. Its bromomethyl group offers a reactive handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly relevant in the design of next-generation therapeutics, where precision and efficiency are paramount. Additionally, the difluoromethyl and trifluoromethyl moieties are known to improve the pharmacokinetic profiles of drug candidates, addressing common challenges such as drug resistance and off-target effects.

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The compound's relevance extends to high-throughput screening and combinatorial chemistry, where its modular design facilitates rapid exploration of chemical space. As the demand for tailor-made intermediates grows, 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine stands out as a key player in accelerating hit-to-lead optimization. Its compatibility with cross-coupling reactions and nucleophilic substitutions further underscores its utility in modern synthetic workflows.

In conclusion, 6-Amino-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805156-30-2) represents a cutting-edge tool for researchers aiming to push the boundaries of molecular design. Its multifaceted applications, coupled with the rising trend of fluorine incorporation in bioactive compounds, position it as a critical asset in both academic and industrial settings. By leveraging its unique properties, scientists can unlock new possibilities in therapeutic innovation and material science.